Benzaldehyde, 2-methoxy-4,5-dimethyl-

• IUPAC Name: 2-methoxy-4,5-dimethylbenzaldehyde
• InChI: InChI=1S/C10H12O2/c1-7-4-9(6-11)10(12-3)5-8(7)2/h4-6H,1-3H3
• InChI Key: BFVZDEJGUQFXCV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1C)OC)C=O
• Molecular Formula: C10H12O2
• DSSTOX Substance ID: DTXSID50473700
• Molecular Weight: 164.20 g/mol
• CAS No.: 86582-31-2

Description

“Benzaldehyde, 2-methoxy-” is a chemical compound with the molecular formula C8H8O2 and a molecular weight of 136.1479. It is also known by other names such as o-Anisaldehyde, o-Methoxybenzaldehyde, 2-Anisaldehyde, 2-Methoxybenzaldehyde, 2-Methoxybenzenecarboxaldehyde, 6-Methoxybenzaldehyde, Benzaldehyde, o-methoxy-, and Salicylaldehyde methyl ether.

Molecular Structure Analysis

The molecular structure of “Benzaldehyde, 2-methoxy-” can be viewed using Java or Javascript. The IUPAC Standard InChI is InChI=1S/C8H8O2/c1-10-8-5-3-2-4-7(8)6-9/h2-6H,1H3.

Physical And Chemical Properties Analysis

“Benzaldehyde, 2-methoxy-” has a molecular weight of 136.1479. A related compound, “2,5-Dimethyl-4-methoxybenzaldehyde”, has a boiling point of 147-149 °C/12 mmHg (lit.) and a melting point of 31-35 °C (lit.).

Scientific Research Applications

Catalytic Oxidation of Lignins

Benzaldehyde derivatives, including 2-methoxy-4,5-dimethyl-benzaldehyde, are explored for their potential in the catalytic oxidation of lignins into aromatic aldehydes such as vanillin and syringaldehyde. This process is crucial for converting lignin, a major component of plant biomass, into valuable chemicals. The efficiency of this conversion is influenced by various factors including the nature of the lignin and the oxidant, temperature, and mass transfer. Despite the high oxygen and alkali consumption in these processes, the yields and selectivity towards vanillin and syringaldehyde are promising, opening up new avenues for biomass utilization and the production of aromatic compounds from renewable resources (Tarabanko & Tarabanko, 2017).

Novel Synthesis of Pharmaceuticals

The synthesis of pharmaceuticals, including proton pump inhibitors like omeprazole, employs benzaldehyde derivatives for creating novel synthesis pathways. These pathways can lead to the formation of pharmaceutical impurities, which are essential for understanding the drug's safety and efficacy. The synthesis process involves various steps, including the formation of esters and coupling with Grignard reagents, showcasing the versatility of benzaldehyde derivatives in complex organic syntheses and their potential for producing high-yield and efficient pharmaceutical compounds (Saini, Majee, Chakraborthy, & Salahuddin, 2019).

Mechanism of β-O-4 Bond Cleavage in Lignin

Research on benzaldehyde derivatives also extends to understanding the mechanisms underlying the β-O-4 bond cleavage during lignin acidolysis, a critical reaction for lignin depolymerization and valorization. Studies reveal differences in the reaction mechanisms based on the structure of the lignin model compounds and the presence of various functional groups, shedding light on the complex chemistry involved in lignin breakdown and the potential of benzaldehyde derivatives in facilitating these reactions for biomass conversion technologies (Yokoyama, 2015).

Safety and Hazards

“Benzaldehyde” is classified as a combustible liquid. It causes skin irritation, serious eye irritation, and may cause respiratory irritation. It may damage fertility or the unborn child. It is toxic to aquatic life with long-lasting effects.